![molecular formula [C38H22N7O12S.Cr.2Na]; [C36H19N6O11S.Cr.2Na] B1175314 Acid Black 107 CAS No. 12218-96-1](/img/no-structure.png)
Acid Black 107
Description
Acid Black 107, also known as C.I.Acid Black 107, is a brown light grey dye . It appears as a black powder and its water solution is blue-gray . It is used for dyeing and printing of wool, silk, tussah, polyamide, PVA, d/cotton, wool/stick blended fabric .
Synthesis Analysis
The synthesis of Acid Black 107 involves the use of sodium picramate, 1-amino-6-nitro-2-naphthol-4-sulfonic acid, β-naphthol, and chromium sulfate . The process involves diazotisation, azo coupling, and complex formation .Chemical Reactions Analysis
The chemical reaction involved in the production of Acid Black 107 is a complex process that involves diazotisation, azo coupling, and complex formation . The end product is a mixed product consisting of disodium chromium complexes formed from the displayed structures .Physical And Chemical Properties Analysis
Acid Black 107 is a black powder with a blue-gray aqueous solution . It has a tinting strength of 100±3%, insolubility in water of ≤0.7%, and moisture content of ≤5% . It leaves ≤2% residues on a 100 mesh sieve .Safety and Hazards
Acid Black 107 is harmful if swallowed and may cause gastrointestinal irritation with nausea, vomiting, and diarrhea . It may cause irritation of the respiratory tract, skin, and eyes . It is also toxic to aquatic life with long-lasting effects . Personal protective equipment, including chemical impermeable gloves, should be used when handling this chemical .
properties
CAS RN |
12218-96-1 |
|---|---|
Product Name |
Acid Black 107 |
Molecular Formula |
[C38H22N7O12S.Cr.2Na]; [C36H19N6O11S.Cr.2Na] |
Molecular Weight |
0 |
Origin of Product |
United States |
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